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Compound of Interest

Compound Name: 6-Chloro-2-phenylindoline
Cat. No.: B13123921
Get Quote

Technical Monograph: 6-Chloro-2-phenylindoline

Compound Class: Halogenated 2-Arylindoline Primary Application: Medicinal Chemistry
Scaffold / Chiral Intermediate

Part 1: Physicochemical Profile

6-Chloro-2-phenylindoline is a pharmacologically significant scaffold, distinct from its oxidized
parent (indole) by the saturation of the C2-C3 bond. This saturation introduces a chiral center
at C2, making the compound a critical building block for enantioselective drug discovery,
particularly in the development of GPCR modulators and kinase inhibitors.

Molecular Identity
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Property Specification Notes

6-Chloro-2-phenyl-2,3-dihydro-

IUPAC Name
1H-indole
Distinct from indole
Molecular Formula C14H12CIN
(C14H10CIN) by +2H
Calculated (C: 12.011, H:
Molecular Weight 229.71 g/mol 1.008, N: 14.007, CI: 35.[1][2]
[3]45)
Exact Mass 229.066 g/mol Monoisotopic
Derivative of 6-Chloro-2-
CAS Registry Not Widely Listed phenylindole (CAS: 57039-63-
1)
- " Exists as (R)- and (S)-
Chirality Yes (C2 Position) )
enantiomers
(Shown as generic structure;
SMILES CIC1=CC2=C(C=C1)NC2

stereochemistry undefined)

Predicted Properties (ADME/Tox Relevance)

e LogP (Octanol/Water): ~3.8 — 4.2 (Lipophilic, suitable for CNS penetration)

e pKa (Conjugate Acid): ~2.0 — 3.0 (Nitrogen lone pair is involved in aniline-like resonance but
less delocalized than in indole, making it slightly more basic but still weak).

e Solubility: Low in water; High in DMSO, DCM, Methanol, and Ethyl Acetate.

 Stability: Susceptible to oxidative dehydrogenation (reverting to indole) upon prolonged
exposure to air/light. Storage: -20°C under Argon.

Part 2: Synthetic Methodologies

The synthesis of 6-Chloro-2-phenylindoline is typically approached via two primary routes:
the Reductive Route (from indole) and the Cyclization Route (from acyclic precursors).
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Method A: Selective Reduction (Standard Protocol)

This method is preferred for generating the racemic scaffold from the commercially available 6-
chloro-2-phenylindole.

Reaction Logic: Indoles are electron-rich heteroaromatics. Reduction of the C2-C3 double bond
requires acidic activation to protonate the C3 position, forming an iminium ion intermediate that
Is susceptible to hydride attack.

Protocol:

» Reagents: 6-Chloro-2-phenylindole (1.0 eq), Sodium Cyanoborohydride (NaCNBHs, 3.0 eq),
Glacial Acetic Acid (AcOH).

e Setup: Flame-dried round-bottom flask, N2 atmosphere.

e Procedure:

o

Dissolve 6-chloro-2-phenylindole in Glacial AcOH (0.1 M concentration).

Cool to 0°C.

[¢]

[¢]

Add NaCNBHs portion-wise over 30 minutes (Caution: HCN gas evolution potential; use a

scrubber).

Allow to warm to Room Temperature (RT) and stir for 2-4 hours. Monitor by TLC (Indoline

[¢]

spots typically fluoresce blue/purple distinct from indole).
o Workup:
o Quench with saturated NaHCOs (slowly, to pH 8).
o Extract with Ethyl Acetate (3x).
o Wash combined organics with Brine, dry over Na2SOa.

 Purification: Flash Column Chromatography (Hexanes:EtOAc gradient). Indolines are less

polar than their indole counterparts.
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Method B: Enantioselective Transition-Metal Catalysis

For asymmetric synthesis, a Palladium-catalyzed intramolecular amination is employed.[4]

Protocol Logic: Utilizes a chiral ligand to direct the C-N bond formation, establishing the C2

stereocenter with high enantiomeric excess (ee).

Precursor: 2-(2-bromo-5-chlorophenyl)-1-phenylethylamine.

Catalyst: Pdz(dba)s / Chiral Phosphine Ligand (e.g., BINAP or Segphos).

Base: NaOtBu (Sodium tert-butoxide).

Conditions: Toluene, 80°C, 12h.

Part 3: Visualization of Synthetic Logic

The following diagram illustrates the reductive pathway and the potential for oxidative
degradation, a critical stability concern for researchers.

Indolium Cation 6-Chloro-2-phenylindoline
+ H+ (ACOH/TFA (Transient Species) (Target, Chiral C2) _ _O2/Light/ Time

+ H- El 1l
6-Chloro-2-phenylindole g -2H o Oxidative Dehydrogenation
(Aromatic, Stable) ‘ (Storage Impurity)

Figure 1: Reductive Synthesis & Stability Cycle

Click to download full resolution via product page

Figure 1: The reductive synthesis pathway requires acidic activation.[5] Note the reversible
oxidation loop (dashed red line) which dictates storage conditions.

Part 4: Medicinal Chemistry Applications

The 6-chloro-2-phenylindoline scaffold acts as a "privileged structure” in drug discovery,
offering specific advantages over the flat indole core.

Structural Advantages (SAR)
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» Conformational Restriction: Unlike linear amines, the indoline ring constrains the Nitrogen
lone pair vector, reducing entropic penalty upon binding.

» Chiral Vectoring: The C2-phenyl group is projected out of the plane, allowing for exploration
of hydrophobic pockets that flat indoles cannot access.

» Halogen Bonding: The C6-Chlorine atom serves as a handle for metabolic stability (blocking
C6 oxidation) and can engage in halogen bonding with protein backbone carbonyls.

Target Classes

o 5-HT (Serotonin) Receptors: 2-phenylindolines mimic the tryptamine core but with added
bulk, often providing selectivity for 5-HT2A or 5-HT2C subtypes.

» Kinase Inhibitors: Used as a hinge-binding motif where the NH acts as a hydrogen bond

donor.

» Anti-Viral Agents: Derivatives have shown activity in inhibiting viral entry by targeting

envelope proteins.

Part 5: Experimental Characterization Data

Self-Validating Analytical Criteria
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Technique Expected Signal Interpretation

Diagnostic C3-methylene
protons (diastereotopic).
Confirms loss of C2=C3
double bond.

1H NMR (CDCls) 0 3.0 - 3.6 ppm (Multiplets)

Diagnostic C2-methine proton.
1H NMR (CDCls) 0 4.8 - 5.2 ppm (dd) Coupling with C3 protons

confirms ring closure.

N-H proton. Chemical shift
1H NMR (CDCls) Broad Singlet (~4.0 ppm) varies with
concentration/solvent.

Characteristic Chlorine isotope

MS (ESI+) m/z 230.1 [M+H]* .
pattern (3:1 ratio of M : M+2).
Absence of C=C indole stretch.
IR Spectroscopy No peak at ~1610 cm~t Presence of sp3 C-H stretches
<3000 cm™.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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